N-(4-butoxyphenyl)-2,6-diphenyl-4-pyrimidinamine

• IUPAC Name: N-(4-butoxyphenyl)-2,6-diphenylpyrimidin-4-amine
• InChI: InChI=1S/C26H25N3O/c1-2-3-18-30-23-16-14-22(15-17-23)27-25-19-24(20-10-6-4-7-11-20)28-26(29-25)21-12-8-5-9-13-21/h4-17,19H,2-3,18H2,1H3,(H,27,28,29)
• InChI Key: KYXGAMKTWMOYRD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC2=NC(=NC(=C2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H25N3O
• Molecular Weight: 395.5 g/mol

Description

N-(4-butoxyphenyl)-2,6-diphenyl-4-pyrimidinamine, also known as BPP, is a synthetic compound that belongs to the class of pyrimidine derivatives. It has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. BPP is a promising molecule due to its unique chemical properties, which make it a potent inhibitor of certain enzymes and receptors.

Scientific Research Applications

Electrochromic Materials

A Comparative Study of Redox-Active, Ambipolar Electrochromic Triphenylamine-Based Polyimides : Research demonstrates the synthesis and electrochromic application of triphenylamine-based polyimides, showing reversible redox processes and stable color changes. This study highlights the potential of similar compounds for electrochromic devices, which change color in response to electric fields, useful in displays and smart windows (Hsiao, Liao, & Liou, 2018).

Catalysis

Platinum-catalyzed Intramolecular Hydroamination of Unactivated Olefins : This study explores the catalytic efficiency of a platinum complex in the hydroamination reactions of olefins, leading to the formation of pyrrolidine derivatives. It signifies the role of specific catalysts in facilitating efficient and selective synthetic routes in organic chemistry, which could be relevant for designing reactions involving N-(4-butoxyphenyl)-2,6-diphenyl-4-pyrimidinamine (Bender & Widenhoefer, 2005).

Chemosensors

A Novel Fluorescent Poly(pyridine-imide) Acid Chemosensor : Research into poly(pyridine-imide) structures for chemosensor applications demonstrates the ability to act as an "off–on" fluorescent switcher for acids. This underscores the potential for N-(4-butoxyphenyl)-2,6-diphenyl-4-pyrimidinamine derivatives to be used in sensing applications, particularly in detecting and measuring pH changes or specific ions in various environments (Wang, Liou, Liaw, & Chen, 2008).

Luminescent Materials

Bifunctional Luminescent Rhenium(I) Complexes : This study elaborates on rhenium(I) complexes with luminescent properties, which could be intriguing for understanding how N-(4-butoxyphenyl)-2,6-diphenyl-4-pyrimidinamine might be modified or utilized in creating luminescent materials for optical, electronic, or bioimaging applications (Lo & Tsang, 2004).